N'-(4-tert-butylbenzoyl)nicotinohydrazide

• IUPAC Name: N'-(4-tert-butylbenzoyl)pyridine-3-carbohydrazide
• InChI: InChI=1S/C17H19N3O2/c1-17(2,3)14-8-6-12(7-9-14)15(21)19-20-16(22)13-5-4-10-18-11-13/h4-11H,1-3H3,(H,19,21)(H,20,22)
• InChI Key: YIRXOYYGNJVDEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NNC(=O)C2=CN=CC=C2
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

N'-(4-tert-butylbenzoyl)nicotinohydrazide, also known as BBNH, is a novel compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of nicotinohydrazides, which are known for their potential therapeutic applications. BBNH has been extensively studied for its ability to inhibit the growth of cancer cells and its potential as a chemotherapeutic agent.

Mechanism of Action

The mechanism of action of N'-(4-tert-butylbenzoyl)nicotinohydrazide is not fully understood. However, it is believed to exert its anticancer effects by targeting various signaling pathways involved in cancer cell growth and survival. N'-(4-tert-butylbenzoyl)nicotinohydrazide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is a critical pathway involved in cancer cell proliferation and survival. It also inhibits the NF-κB pathway, which is involved in cancer cell migration and invasion. N'-(4-tert-butylbenzoyl)nicotinohydrazide has also been shown to activate the p53 pathway, which is a tumor suppressor pathway involved in apoptosis and cell cycle regulation.
Biochemical and Physiological Effects:
N'-(4-tert-butylbenzoyl)nicotinohydrazide has been shown to have minimal toxicity and side effects in animal models. It has also been shown to have good pharmacokinetic properties, such as high oral bioavailability and good tissue penetration. N'-(4-tert-butylbenzoyl)nicotinohydrazide has been shown to accumulate in cancer cells, making it a promising therapeutic agent for cancer treatment. N'-(4-tert-butylbenzoyl)nicotinohydrazide has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

N'-(4-tert-butylbenzoyl)nicotinohydrazide has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research purposes. It has also been extensively studied for its anticancer effects, making it a well-established compound for cancer research. However, N'-(4-tert-butylbenzoyl)nicotinohydrazide has some limitations for lab experiments. It has low solubility in water, which may limit its use in certain assays. It also requires further studies to fully understand its mechanism of action and potential side effects.

Future Directions

N'-(4-tert-butylbenzoyl)nicotinohydrazide has several potential future directions for research. One direction is to further investigate its mechanism of action and potential side effects. Another direction is to explore its potential as a chemotherapeutic agent for various types of cancer. N'-(4-tert-butylbenzoyl)nicotinohydrazide can also be modified to improve its solubility and pharmacokinetic properties, making it a more effective therapeutic agent. Additionally, N'-(4-tert-butylbenzoyl)nicotinohydrazide can be used in combination with other anticancer agents to enhance its therapeutic effects. Overall, N'-(4-tert-butylbenzoyl)nicotinohydrazide has significant potential for future research and development in the field of medicinal chemistry.

Scientific Research Applications

N'-(4-tert-butylbenzoyl)nicotinohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cells such as breast, lung, prostate, and colon cancer cells. N'-(4-tert-butylbenzoyl)nicotinohydrazide exerts its anticancer effects by inducing apoptosis and inhibiting cell proliferation. It also inhibits the migration and invasion of cancer cells, which are essential steps in cancer metastasis. N'-(4-tert-butylbenzoyl)nicotinohydrazide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising adjuvant therapy for cancer treatment.